(2E)-3-(2,5-dimethoxyphenyl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile

• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol
• IUPAC Name: (E)-3-(2,5-dimethoxyphenyl)-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C19H15N3O3/c1-24-14-7-8-17(25-2)12(10-14)9-13(11-20)18-21-16-6-4-3-5-15(16)19(23)22-18/h3-10H,1-2H3,(H,21,22,23)/b13-9+
• InChI Key: NPJUDFYRNIOEHH-UKTHLTGXSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C(\C#N)/C2=NC3=CC=CC=C3C(=O)N2
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C(C#N)C2=NC3=CC=CC=C3C(=O)N2

Description

The compound (2E)-3-(2,5-dimethoxyphenyl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile is a synthetic organic molecule featuring a conjugated enenitrile backbone substituted with a 2,5-dimethoxyphenyl group and a 4-oxo-3,4-dihydroquinazolin-2-yl moiety. The stereochemistry (2E) indicates a trans configuration at the double bond, which may influence molecular interactions and stability .

Biological Activity

The compound (2E)-3-(2,5-dimethoxyphenyl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile , a member of the quinazolinone family, has garnered attention for its potential biological activities, particularly in cancer treatment. This article reviews its biological activity based on diverse research findings, including cytotoxicity assays, structure-activity relationships (SAR), and molecular mechanisms.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}N_{4}O_{3}$ with a molecular weight of approximately 342.36 g/mol. The structure features a quinazolinone core that is known for various pharmacological properties.

Anticancer Properties

Recent studies have highlighted the anticancer potential of quinazolinone derivatives. Specifically, compounds similar to (2E)-3-(2,5-dimethoxyphenyl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile have been evaluated against various cancer cell lines:

• Cytotoxicity Assays :
  • Compounds derived from quinazolinones exhibited significant cytotoxic effects on human cancer cell lines such as HepG2 (liver cancer), A2780 (ovarian cancer), and MDA-MB-231 (breast cancer). For instance, one study reported IC50 values for related compounds ranging from 22.76 μM to over 70 μM against these cell lines .
  • The compound's structural modifications influence its potency; for example, variations in substituents can lead to enhanced or diminished activity against specific cancer types.

Compound	Cell Line	IC50 (μM)
CA1-e	A2780	22.76
CA1-g	A2780	24.94
CA1-c	HepG2	<50
CA1-f	MDA-MB-231	70-90

The mechanism by which quinazolinone derivatives exert their anticancer effects often involves the inhibition of key signaling pathways associated with tumor growth and survival:

• Targeting Kinases : Quinazolinones are known to inhibit receptor kinases and other signaling molecules crucial for cancer cell proliferation. For example, bioinformatics analyses have identified ERBB2 and AKT1 as potential targets .
• Apoptosis Induction : Evidence suggests that these compounds can induce apoptosis in cancer cells through intrinsic pathways, leading to increased cell death.

Structure-Activity Relationship (SAR)

The biological activity of quinazolinone derivatives is significantly influenced by their chemical structure:

• Substituent Effects : Variations in the phenyl ring or modifications to the nitrogen atoms within the quinazolinone core can enhance or reduce cytotoxicity.
  • For instance, substituents such as methoxy groups at specific positions on the aromatic rings have been shown to improve solubility and bioavailability while maintaining or enhancing anticancer activity .

Case Studies

Several case studies illustrate the promising nature of quinazolinone derivatives:

• Study on Dihydroquinazoline Derivatives : A study synthesized various dihydroquinazoline derivatives and tested their anticancer activities. The most potent compounds showed significant inhibition of cell proliferation across multiple cancer types with low toxicity towards normal cells .
• In Vivo Studies : Preliminary in vivo studies are essential for evaluating the therapeutic potential of these compounds. While most current research focuses on in vitro assessments, future studies should aim to explore pharmacokinetics and efficacy in animal models.

Comparison with Similar Compounds

Key Structural Analogues

The compound belongs to a family of α,β-unsaturated nitriles with aryl and heterocyclic substituents. Below is a comparison with structurally related compounds:

Compound	Substituents	Key Features	Reported Applications
Target Compound	2,5-Dimethoxyphenyl + Quinazolinone	Conjugated nitrile, trans-configuration, planar quinazolinone	Hypothesized kinase inhibition
(2E)-3-(3,4-Dimethoxyphenyl)prop-2-enenitrile	3,4-Dimethoxyphenyl	Simpler backbone, no heterocyclic moiety	Intermediate for Ivabradine synthesis
3-(4-Methoxyphenyl)-2-(quinazolin-4-yl)acrylonitrile	4-Methoxyphenyl + Quinazolin-4-yl	Methoxy positional isomer, different quinazoline substitution	Anticancer activity (in vitro studies)
(2E)-3-(2,4-Dimethoxyphenyl)-2-(benzimidazol-1-yl)prop-2-enenitrile	2,4-Dimethoxyphenyl + Benzimidazole	Varied methoxy positions, benzimidazole instead of quinazolinone	Antimicrobial agent

Substituent Effects on Properties

• Methoxy Positional Isomerism :

  • The 2,5-dimethoxy substitution in the target compound creates distinct electronic and steric environments compared to 3,4-dimethoxy analogues (e.g., Ivabradine precursor ). The 2,5 arrangement reduces steric hindrance but may enhance π-π stacking with aromatic residues in biological targets.
  • 3,4-Dimethoxy derivatives (e.g., in ) are more commonly associated with cardiovascular applications due to their role in Ivabradine synthesis, highlighting the pharmacological sensitivity to substituent positioning.

• Heterocyclic Moieties :

  • The 4-oxo-3,4-dihydroquinazolin-2-yl group in the target compound introduces hydrogen-bonding capacity via the carbonyl oxygen, unlike simpler nitriles or benzimidazole-containing analogues. This feature is critical for binding to ATP pockets in kinases.

Physicochemical and Pharmacokinetic Comparisons

• Solubility: Quinazolinone-containing derivatives typically exhibit lower aqueous solubility than non-heterocyclic analogues due to increased hydrophobicity.
• Stability: The α,β-unsaturated nitrile group is prone to nucleophilic attack, but the trans-configuration and electron-withdrawing quinazolinone may mitigate reactivity compared to cis-isomers.